Cas no 593272-74-3 (3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid)

3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid structure
593272-74-3 structure
Product Name:3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid
CAS No:593272-74-3
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD03923236
CID:1023083
PubChem ID:329775241
Update Time:2025-04-20

3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid
    • benzoic acid, 3-methyl-4-(1H-pyrrol-1-yl)-
    • 3-methyl-4-(1H-pyrrol-1-yl)benzoic acid(SALTDATA: FREE)
    • 3-Methyl-4-pyrrol-1-yl-benzoic acid
    • Benzoic acid, 3-methyl-4-(1H-pyrrol-1-yl)- (9CI)
    • VS-03129
    • NCGC00332609-01
    • 3-methyl-4-(1H-pyrrol-1-yl)benzoicacid
    • VU0410672-1
    • STK195684
    • 593272-74-3
    • MFCD03923236
    • AKOS000104421
    • BBL011945
    • AB01236289-03
    • SB62261
    • 3-methyl-4-pyrrol-1-ylbenzoic acid
    • 3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid, AldrichCPR
    • 3-methyl-4-(pyrrol-1-yl)benzoic acid
    • CHEMBL3593867
    • DB-028236
    • MDL: MFCD03923236
    • Inchi: 1S/C12H11NO2/c1-9-8-10(12(14)15)4-5-11(9)13-6-2-3-7-13/h2-8H,1H3,(H,14,15)
    • InChI Key: LJRWOXORJJQUAU-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=C(C)C=1)N1C=CC=C1)=O

Computed Properties

  • Exact Mass: 201.07903
  • Monoisotopic Mass: 201.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.16
  • Melting Point: No data available
  • Boiling Point: 367.3°C at 760 mmHg
  • Flash Point: 176°C
  • Refractive Index: 1.587
  • PSA: 42.23
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Methyl-4-(1H-pyrrol-1-yl)benzoic acid Security Information

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